Cas no 1219961-09-7 (2-[2-(4-Chloro-3,5-dimethylphenoxy)ethyl]-piperidine hydrochloride)

• Product Name: 2-[2-(4-Chloro-3,5-dimethylphenoxy)ethyl]-piperidine hydrochloride
• CAS No: 1219961-09-7
• MF: C₁₅H₂₃Cl₂NO
• MW: 304.255222558975
• CID: 1078280
• PubChem ID: 53408881
• Update Time: 2025-06-07

2-[2-(4-Chloro-3,5-dimethylphenoxy)ethyl]-piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[2-(4-Chloro-3,5-dimethylphenoxy)ethyl]-piperidine hydrochloride
• 1219961-09-7
• 2-(2-(4-Chloro-3,5-dimethylphenoxy)ethyl)piperidine hydrochloride
• AKOS015846227
• 2-(2-(4-Chloro-3,5-dimethylphenoxy)ethyl)piperidinehydrochloride
• 2-[2-(4-chloro-3,5-dimethylphenoxy)ethyl]piperidine;hydrochloride

• MDL： MFCD13560504
• Inchi： 1S/C15H22ClNO.ClH/c1-11-9-14(10-12(2)15(11)16)18-8-6-13-5-3-4-7-17-13;/h9-10,13,17H,3-8H2,1-2H3;1H
• InChI Key： PWZAMSXLWVEFDT-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC(=CC=1C)OCCC1CCCCN1.Cl

Computed Properties

• Exact Mass: 303.1156697g/mol
• Monoisotopic Mass: 303.1156697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-[2-(4-Chloro-3,5-dimethylphenoxy)ethyl]-piperidine hydrochloride

Introduction to 2-[2-(4-Chloro-3,5-dimethylphenoxy)ethyl]-piperidine hydrochloride (CAS No. 1219961-09-7)

2-[2-(4-Chloro-3,5-dimethylphenoxy)ethyl]-piperidine hydrochloride, a compound with the CAS number 1219961-09-7, is a chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of piperidine derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a 4-Chloro-3,5-dimethylphenoxy group and a piperidine ring, contribute to its unique pharmacological properties.

The synthesis and characterization of 2-[2-(4-Chloro-3,5-dimethylphenoxy)ethyl]-piperidine hydrochloride involve meticulous chemical processes that ensure high purity and yield. The 4-Chloro-3,5-dimethylphenoxy moiety is a key pharmacophore that interacts with biological targets, influencing the compound's efficacy and selectivity. The piperidine ring, on the other hand, enhances solubility and metabolic stability, making it an attractive scaffold for drug design.

In recent years, there has been a growing interest in developing novel piperidine-based compounds for various therapeutic indications. These compounds have shown promise in treating conditions such as neurological disorders, cardiovascular diseases, and infectious diseases. The unique structural features of 2-[2-(4-Chloro-3,5-dimethylphenoxy)ethyl]-piperidine hydrochloride make it a valuable candidate for further investigation in this context.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The presence of both the 4-Chloro-3,5-dimethylphenoxy group and the piperidine ring provides multiple sites for functionalization, allowing chemists to tailor the molecule's properties to specific biological targets. This flexibility is crucial in drug discovery, where optimizing potency and selectivity often requires careful modification of the molecular structure.

The pharmacological profile of 2-[2-(4-Chloro-3,5-dimethylphenoxy)ethyl]-piperidine hydrochloride has been studied in various preclinical models. Initial findings suggest that it exhibits significant binding affinity to certain receptors and enzymes involved in disease pathways. These interactions may lead to therapeutic effects that are relevant to conditions such as pain management, anxiety disorders, and neurodegenerative diseases. However, further research is needed to fully elucidate its mechanism of action and clinical potential.

The development of novel pharmaceuticals relies heavily on advancements in synthetic chemistry and biotechnology. The synthesis of 2-[2-(4-Chloro-3,5-dimethylphenoxy)ethyl]-piperidine hydrochloride exemplifies the intersection of these disciplines. Modern synthetic methods allow for the efficient construction of complex molecules with high precision, enabling researchers to explore new chemical space for drug discovery.

In addition to its synthetic significance, this compound also represents an important step towards understanding structure-activity relationships (SAR) in piperidine derivatives. By studying how modifications to the core structure affect biological activity, researchers can gain insights into the principles governing drug design. This knowledge is essential for developing next-generation therapeutics with improved efficacy and safety profiles.

The use of computational modeling techniques has further enhanced the study of 2-[2-(4-Chloro-3,5-dimethylphenoxy)ethyl]-piperidine hydrochloride. Molecular docking simulations can predict how this compound interacts with biological targets at the atomic level. These predictions provide valuable guidance for experimental studies and help identify potential lead compounds for further optimization.

The future prospects for 2-[2-(4-Chloro-3,5-dimethylphenoxy)ethyl]-piperidine hydrochloride are promising. Ongoing research aims to explore its potential in clinical trials and to develop it into a viable therapeutic option for patients suffering from various diseases. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in modern medicine.

In conclusion, 2-[2-(4-Chloro-3,5-dimethylphenoxy)ethyl]-piperidine hydrochloride is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of features makes it a valuable tool for drug discovery and development. With continued investigation and innovation in synthetic chemistry and biotechnology, this compound is poised to contribute to advancements in therapeutic treatments across multiple disease areas.